Cas no 1171122-72-7 (Azido-PEG9-azide)

• Product Name: Azido-PEG9-azide
• CAS No: 1171122-72-7
• MF: C₂₀H₄₀N₆O₉
• MW: 508.566405296326
• CID: 5052669
• PubChem ID: 101732502
• Update Time: 2025-05-21

Azido-PEG9-azide Chemical and Physical Properties

Names and Identifiers

• Azido-PEG9-azide
• YSZC3698
• AKOS040742992
• CS-0116661
• TS-08031
• 1171122-72-7
• HY-133395
• DA-61448
• 1,29-Diazido-3,6,9,12,15,18,21,24,27-nonaoxanonacosane

• Inchi： 1S/C20H40N6O9/c21-25-23-1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-20-18-34-16-14-32-12-10-30-8-6-28-4-2-24-26-22/h1-20H2
• InChI Key： SWOJCRLGINETDK-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCN=[N+]=[N-])CCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 508.28567687g/mol
• Monoisotopic Mass: 508.28567687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 30
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112

Additional information on Azido-PEG9-azide

Azido-PEG9-Azide: A Versatile Crosslinker in Modern Biomedical Research

Azido-PEG9-Azide, also known as PEG azide, is a highly functional crosslinker widely utilized in the fields of biochemistry, materials science, and drug delivery systems. With the CAS number 1171122-72-7, this compound has gained significant attention due to its unique properties and versatility in forming stable covalent bonds through click chemistry reactions. The molecule consists of a polyethylene glycol (PEG) backbone with azide groups at both ends, making it an ideal tool for creating biocompatible and durable linkages between biomolecules, polymers, and surfaces.

The development of Azido-PEG9-Azide has been driven by the increasing demand for efficient and selective crosslinking agents in biomedical applications. Recent studies have highlighted its role in the creation of hydrogels, drug delivery vehicles, and biosensors. For instance, researchers have employed this compound to develop stimuli-responsive hydrogels that can release drugs in response to environmental changes such as pH or temperature. These advancements underscore the importance of Azido-PEG9-Azide in advancing therapeutic strategies and diagnostic tools.

In the context of click chemistry, Azido-PEG9-Azide serves as a critical component in the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is renowned for its high efficiency, selectivity, and compatibility with biological systems. By incorporating PEG into the molecule, researchers can leverage its biocompatibility and water-solubility to design materials that are both functional and safe for biomedical applications. Recent breakthroughs in this area include the use of Azido-PEG9-Azide in creating bioadhesives for wound healing and tissue engineering.

The structural versatility of Azido-PEG9-Azide allows it to be used in a wide range of applications beyond traditional crosslinking. For example, it has been employed as a spacer molecule in antibody-drug conjugates (ADCs), enabling precise control over drug payload delivery. Additionally, its ability to form self-assembled monolayers on surfaces has made it valuable in the fabrication of biosensors and microarrays. These applications highlight the compound's potential to bridge the gap between material science and medicine.

Recent advancements in green chemistry have also influenced the synthesis and application of Azido-PEG9-Azide. Researchers are now exploring more sustainable methods for producing this compound, such as using renewable feedstocks or reducing energy consumption during synthesis. These efforts align with global initiatives to promote environmentally friendly practices while maintaining high standards of performance and safety.

In conclusion, Azido-PEG9-Azide stands as a testament to the progress made in chemical synthesis and its application in biomedical research. Its unique properties, combined with cutting-edge research findings, position it as a key player in the development of next-generation biomaterials and therapeutic agents. As scientists continue to explore its potential, we can expect even more innovative uses of this versatile compound in addressing pressing challenges in healthcare and beyond.